Cas no 39191-09-8 ((2,5-dimethylphenyl)methyl(propyl)amine)

• Product Name: (2,5-dimethylphenyl)methyl(propyl)amine
• CAS No: 39191-09-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5228444
• PubChem ID: 24713089
• Update Time: 2026-03-07

(2,5-dimethylphenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,5-Dimethylphenyl)methyl](propyl)amine
• (2,5-dimethylphenyl)methyl(propyl)amine

• Inchi： 1S/C12H19N/c1-4-7-13-9-12-8-10(2)5-6-11(12)3/h5-6,8,13H,4,7,9H2,1-3H3
• InChI Key： GQORVKDJWIJECM-UHFFFAOYSA-N
• SMILES： C1(CNCCC)=CC(C)=CC=C1C

Additional information on (2,5-dimethylphenyl)methyl(propyl)amine

Comprehensive Overview of (2,5-dimethylphenyl)methyl(propyl)amine (CAS No. 39191-09-8)

(2,5-dimethylphenyl)methyl(propyl)amine, also known by its CAS number 39191-09-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a 2,5-dimethylphenyl group, a methyl group, and a propylamine moiety. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of (2,5-dimethylphenyl)methyl(propyl)amine is C₁₂H₁₉N, and its molecular weight is approximately 177.3 g/mol. The compound's structure can be visualized as follows: the 2,5-dimethylphenyl group provides aromatic stability and electron-donating properties, while the propylamine moiety introduces amine functionality. The methyl group further contributes to the compound's overall stability and solubility characteristics.

In recent years, significant advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of (2,5-dimethylphenyl)methyl(propyl)amine. These methods often involve multi-step reactions that include functional group manipulations and protection-deprotection strategies. For instance, a common synthetic route involves the alkylation of aniline derivatives followed by substitution reactions to introduce the desired substituents. The choice of solvent and reaction conditions plays a crucial role in achieving high yields and purity levels.

The physical properties of (2,5-dimethylphenyl)methyl(propyl)amine

In terms of biological activity, (2,5-dimethylphenyl)methyl(propyl)amine has shown promising results in several areas of research. Studies have demonstrated its potential as a ligand for various receptors and enzymes. For example, it has been investigated for its interactions with G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases. The compound's ability to modulate receptor activity can provide insights into the development of novel therapeutic agents.

Recent research has also explored the use of (2,5-dimethylphenyl)methyl(propyl)amine in medicinal chemistry. Its amine functionality makes it an attractive scaffold for the design of bioactive molecules. By introducing different substituents or modifying the existing functional groups, chemists can fine-tune the compound's pharmacological properties to achieve desired therapeutic effects. This approach has led to the synthesis of several derivatives with enhanced potency and selectivity.

In addition to its potential therapeutic applications, (2,5-dimethylphenyl)methyl(propyl)amine has found utility in analytical chemistry. Its unique spectral properties make it useful as a reference standard or internal standard in chromatographic analyses. The compound's distinct absorption and emission characteristics can be leveraged to improve the accuracy and reliability of analytical methods used in quality control and research settings.

The environmental impact of (2,5-dimethylphenyl)methyl(propyl)amine

In conclusion, (2,5-dimethylphenyl)methyl(propyl)amine (CAS No. 39191-09-8) is a multifaceted organic compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile properties make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in scientific endeavors.